Cas no 51719-66-5 (2-(3-bromo-5-methylphenyl)acetic acid)

• Product Name: 2-(3-bromo-5-methylphenyl)acetic acid
• CAS No: 51719-66-5
• MDL: MFCD18392224
• CID: 4651034
• PubChem ID: 57709254
• Update Time: 2025-06-28

2-(3-bromo-5-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylphenylacetic acid
• 2-(3-bromo-5-methylphenyl)acetic acid

• MDL： MFCD18392224

Additional information on 2-(3-bromo-5-methylphenyl)acetic acid

2-(3-Bromo-5-Methylphenyl)Acetic Acid (CAS No: 51719-66-5)

2-(3-Bromo-5-Methylphenyl)Acetic Acid, also known by its CAS number 51719-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic acids and is characterized by its unique structure, which includes a bromine atom and a methyl group attached to the phenyl ring, along with an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The synthesis of 2-(3-Bromo-5-Methylphenyl)Acetic Acid typically involves multi-step organic reactions, often starting from bromobenzene derivatives or related aromatic compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the phenyl-acetic acid linkage, which has shown promising results in terms of yield and selectivity.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 2-(3-Bromo-5-Methylphenyl)Acetic Acid exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, it has shown selective inhibitory effects on certain enzymes involved in metabolic pathways, which could be exploited for therapeutic interventions in metabolic disorders.

In the realm of agrochemicals, this compound has been investigated for its pesticidal activity. Field trials have indicated that it can effectively control various agricultural pests without causing significant harm to non-target organisms or the environment. This dual functionality—simultaneously acting as a pesticide and a potential therapeutic agent—underscores its versatility and broad applicability.

Recent research has also delved into the electronic properties of 2-(3-Bromo-5-Methylphenyl)Acetic Acid, particularly in the context of organic electronics. By incorporating this compound into conjugated systems, scientists have observed enhanced charge transport properties, which could pave the way for its use in advanced electronic materials such as organic semiconductors or light-emitting diodes (OLEDs). These findings highlight its potential beyond traditional pharmaceutical applications.

Moreover, the stereochemistry of 2-(3-Bromo-5-Methylphenyl)Acetic Acid plays a crucial role in determining its biological activity and chemical reactivity. Enantiomeric forms of this compound have been studied extensively, revealing that the configuration at the chiral center significantly influences its interaction with biological targets. This understanding has facilitated the development of enantioselective synthesis methods, which are essential for producing pure enantiomers required for pharmacological studies.

In conclusion, 2-(3-Bromo-5-Methylphenyl)Acetic Acid (CAS No: 51719-66-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers aiming to address challenges in medicine, agriculture, and materials science.